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Compound of Interest

Compound Name: 3-Bromo-2-methylaniline, HCl

Cat. No.: B580170 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential safety and

logistical information for the proper disposal of 3-Bromo-2-methylaniline hydrochloride (CAS

No. 16822-92-7), a compound requiring careful management due to its hazardous properties.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

Immediate Safety and Hazard Information
3-Bromo-2-methylaniline, HCl, and its free base are classified as hazardous materials.

Understanding their properties is the first step in safe handling and disposal. The primary

hazards include toxicity upon ingestion or skin contact, and irritation to the skin and eyes.[1][2]

GHS Hazard Classification:
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Parameter Data Source

GHS Pictograms Warning [3][4]

Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH335: May

cause respiratory irritation

[1][3][4]

Precautionary Statements

P261, P264, P270, P280,

P301+P312, P302+P352,

P305+P351+P338, P501

[1][2][4]

Physical Properties
Boiling Point: 248 °CDensity:

1.51 g/mL
[5][6][7]

Toxicity Data

LD50 (Oral): Not

availableLD50 (Dermal): Not

availableLC50 (Aquatic): Not

available

Note: The physical properties listed are for the free base, 3-Bromo-2-methylaniline. Data for the

hydrochloride salt is not readily available but is expected to be similar in its hazardous

characteristics.

Step-by-Step Disposal Protocol
The universally recommended method for the disposal of 3-Bromo-2-methylaniline, HCl is
through an approved hazardous waste disposal plant.[1][2] Under no circumstances should this

chemical be disposed of down the drain or in regular trash.

1. Waste Collection and Storage:

Container: Collect waste 3-Bromo-2-methylaniline, HCl in its original container or a

designated, compatible, and properly sealed waste container. High-density polyethylene

(HDPE) or glass containers are generally suitable for halogenated organic compounds.
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Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and

the full chemical name: "3-Bromo-2-methylaniline, HCl".

Segregation: Store the waste container separately from incompatible materials. As a

halogenated aniline, it should be segregated with other halogenated organic waste. Do not

mix with non-halogenated solvents, acids, bases, or oxidizers.

Storage Location: Keep the waste container in a cool, dry, and well-ventilated area, away

from heat sources and direct sunlight. Ensure the container is stored in secondary

containment to prevent spills.

2. Arranging for Disposal:

Contact a Licensed Waste Disposal Service: Engage a certified hazardous waste

management company for the collection and disposal of the chemical. These companies are

equipped to handle and transport hazardous materials in accordance with local, state, and

federal regulations.

Waste Manifest: Ensure that all required documentation, such as a hazardous waste

manifest, is completed accurately. This document tracks the waste from the point of

generation to its final disposal.

Experimental Protocols: Spill Cleanup Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Personnel Protective Equipment (PPE) required:

Nitrile or butyl rubber gloves

Chemical safety goggles and a face shield

Lab coat

For large spills or in poorly ventilated areas, a respirator with an appropriate cartridge may

be necessary.
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Small Spill (less than 100 mL) Cleanup:

Alert Personnel: Notify others in the immediate area of the spill.

Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.

Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or a

commercial chemical absorbent. Do not use combustible materials like paper towels to

absorb the initial spill.

Collection: Carefully scoop the absorbed material into a designated, sealable hazardous

waste container.

Decontamination: Clean the spill area with a cloth or sponge and a mild detergent and water

solution.

Waste Disposal: Place all contaminated materials, including gloves and cleaning supplies,

into the hazardous waste container. Seal and label the container for disposal.

Large Spill (more than 100 mL) Response:

Evacuate: Immediately evacuate the area.

Isolate: Close doors to the affected area and prevent entry.

Emergency Contact: Contact your institution's Environmental Health and Safety (EHS) office

and/or local emergency services.

Do Not Attempt to Clean: Do not attempt to clean up a large spill unless you are trained and

equipped to do so as part of an emergency response team.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of 3-Bromo-2-
methylaniline, HCl.
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Caption: Workflow for the safe disposal of 3-Bromo-2-methylaniline, HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

